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Compound of Interest

Compound Name: Metrazoline

CAS No.: 221225-04-3

Cat. No.: B1624828

Get Quote

Metronidazole, a cornerstone in the treatment of anaerobic and protozoal infections, possesses

a well-defined chemical structure that is fundamental to its therapeutic activity. This technical

guide provides an in-depth exploration of the molecular structure of Metronidazole, detailing its

key identifiers, physicochemical properties, and the experimental protocols utilized for its

structural elucidation.

Core Chemical Identity
Metronidazole is chemically known as 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethanol.[1] Its

structure is characterized by a 5-nitroimidazole heterocyclic ring, which is the cornerstone of its

biological activity, substituted with a methyl group and an ethanol side chain.
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Identifier Value

IUPAC Name 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethanol

Chemical Formula C₆H₉N₃O₃

Molecular Weight 171.15 g/mol

CAS Number 443-48-1

InChI Key VAOCPAMSLUNLGC-UHFFFAOYSA-N

Physicochemical Properties
Metronidazole is a white to pale yellow crystalline powder.[2] It exhibits solubility in water and

ethanol, and is sparingly soluble in ether and chloroform.

Property Value

Melting Point 159-163 °C

Solubility in Water 10 g/L at 20 °C

pKa 2.6

Structural Elucidation: Experimental Methodologies
The definitive structure of Metronidazole has been established through a combination of

spectroscopic and crystallographic techniques. The following sections detail the typical

experimental protocols for these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is instrumental in determining the carbon-hydrogen framework of

Metronidazole.

3.1.1. ¹H NMR Spectroscopy

Instrumentation: A 400 MHz NMR spectrometer.
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Sample Preparation: A 5-10 mg sample of Metronidazole is dissolved in approximately 0.75

mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Acquisition Parameters:

Pulse Program: Standard single-pulse sequence.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64 scans.

Chemical Shift Reference: Tetramethylsilane (TMS) at 0.00 ppm.

3.1.2. ¹³C NMR Spectroscopy

Instrumentation: A 100 MHz NMR spectrometer.

Sample Preparation: A 20-50 mg sample of Metronidazole is dissolved in approximately 0.75

mL of DMSO-d₆.

Acquisition Parameters:

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-10 seconds.

Number of Scans: 1024-4096 scans.

Chemical Shift Reference: DMSO-d₆ at 39.52 ppm.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Metronidazole.
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3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

Sample Preparation: A dilute solution of Metronidazole in a volatile organic solvent such as

methanol or acetone.

GC Parameters:

Column: A nonpolar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to

280 °C at 20 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Source Temperature: 230 °C.

3.2.2. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer with an electrospray ionization (ESI) source.

Sample Preparation: A solution of Metronidazole in the mobile phase.

LC Parameters:

Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).
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Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.5 mL/min.

MS/MS Parameters:

Ionization Mode: Positive ion electrospray ionization (ESI+).

Scan Mode: Multiple Reaction Monitoring (MRM) for the transition of the parent ion to a

specific daughter ion.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the Metronidazole

molecule.

Instrumentation: A Fourier-transform infrared spectrometer.

Sample Preparation: The sample can be prepared as a KBr pellet or analyzed using an

Attenuated Total Reflectance (ATR) accessory.

Acquisition Parameters:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans.

Single-Crystal X-ray Diffraction
This technique provides the precise three-dimensional arrangement of atoms in the crystalline

state.

Crystal Growth: Single crystals of Metronidazole suitable for X-ray diffraction can be grown

by slow evaporation of a saturated solution in a suitable solvent like ethanol or acetone.

Data Collection:
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Instrumentation: A single-crystal X-ray diffractometer equipped with a Mo Kα (λ = 0.71073

Å) or Cu Kα (λ = 1.54184 Å) radiation source.

Temperature: Data is typically collected at low temperatures (e.g., 100 K) to minimize

thermal vibrations.

Data Collection Strategy: A series of diffraction images are collected over a range of

crystal orientations.

Structure Solution and Refinement: The collected diffraction data is used to solve the crystal

structure using direct methods and refine the atomic positions and thermal parameters. A

study on a derivative, metronidazole benzoate, revealed a triclinic crystal system with the P-

1 space group.[3]

Chemical Structure Diagram
The following diagram illustrates the 2D chemical structure of Metronidazole.

Caption: 2D Chemical Structure of Metronidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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